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Compound of Interest

Compound Name: Nonanedial

Cat. No.: B3269762

For Immediate Release

This technical guide provides a concise yet thorough examination of nonanedial, a nine-
carbon aliphatic dialdehyde. Aimed at researchers, scientists, and professionals in drug
development, this document consolidates the available chemical and physical data for
nonanedial, outlines its primary synthetic route, and clarifies its current standing within
scientific literature, particularly in the context of biological signaling and therapeutic
applications. While interest in aldehydes as products of lipid peroxidation and their roles in
cellular signaling is significant, this guide establishes that nonanedial itself is not a focal point
of current research in these areas.

Core Chemical and Physical Properties

Nonanedial, also known as azelaic aldehyde, is identified by the CAS number 51651-40-2.[1]
[2] It is a simple organic molecule featuring aldehyde functional groups at both ends of a
seven-carbon chain. The fundamental properties of nonanedial are summarized in the table
below, compiled from various chemical data sources.
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Property Value Source

CAS Number 51651-40-2 [1][2]

Molecular Formula C9H1602 [11[2][3]

Molecular Weight 156.22 g/mol [1112][3]

IUPAC Name nonanedial [3114]
1,9-Nonanedial,

Synonyms Azelaaldehyde, Azelaic [5]
aldehyde

SMILES C(ccce=0)cecee=0 [31[4]
LEMKWEBKVMWZDU-

InChIKey [31[4]

UHFFFAOYSA-N

Synthesis of Nonanedial

The primary and most referenced method for the synthesis of nonanedial is through the

ozonolysis of oleic acid.[6][7][8] This oxidative cleavage reaction breaks the carbon-carbon

double bond in oleic acid, yielding two nine-carbon molecules: nonanal and azelaic acid (from

which nonanedial, or azelaaldehyde, gets its name). The process generally involves the

reaction of oleic acid with ozone, followed by a reductive work-up to yield the aldehyde

products. While the general principle is well-established, specific, detailed experimental

protocols for the high-yield synthesis of nonanedial are not readily available in the public

domain.
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Reagents & Conditions
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Figure 1. General workflow for the synthesis of nonanedial via ozonolysis of oleic acid.

Biological Activity and Signaling Pathways: A
Literature Gap

A comprehensive review of scientific literature reveals a notable absence of research focused
on the specific biological activities of nonanedial. There are no established signaling pathways
in which nonanedial is known to be a key molecule. This is in stark contrast to other aldehyde
products of lipid peroxidation, such as 4-hydroxy-2-nonenal (HNE) and malondialdehyde
(MDA).[1][2][9] These molecules are extensively studied as biomarkers of oxidative stress and
are known to be involved in a multitude of cellular signaling cascades, often through their ability
to form adducts with proteins and DNA.[9][10]

While nonanedial can be conceptually linked to lipid metabolism through its synthesis from
oleic acid, there is currently no evidence to suggest it plays a direct role as a signaling
molecule or a significant biomarker in physiological or pathophysiological processes.

Applications in Drug Development
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Consistent with the lack of data on its biological activity, nonanedial is not currently a focus of
drug development efforts. Searches of chemical and pharmaceutical literature do not indicate
its use as a therapeutic agent, a scaffold for drug design, or a significant intermediate in
pharmaceutical synthesis.

Conclusion

Nonanedial is a chemically well-defined dialdehyde with a known CAS number and molecular
weight. Its synthesis via the ozonolysis of oleic acid is chemically straightforward. However, for
researchers, scientists, and drug development professionals, it is crucial to recognize that,
based on currently available public information, nonanedial does not possess a significant role
in biological systems as a signaling molecule, nor is it a compound of interest in contemporary
drug discovery and development. The scientific focus on aldehydes in a biological context
remains firmly on more reactive and well-characterized products of lipid peroxidation, such as
HNE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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